Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Domiphen bromide solvent system selection
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Compound Focus: Domiphen Bromide

CAS No.: 538-71-6

Cat. No.: S526505

Solubility and Recommended Solvents

Understanding the solubility of domiphen bromide is fundamental for preparing stock and sample solutions.

The table below summarizes data from multiple supplier and research publications [1] [2] [3].

Solvent Solubility Notes and Applications

Water Freely soluble (100 Solubility is highly temperature-dependent, being "much less
g/100 mL at 25°C) [2] sol at low temps" [2]. Suitable for aqueous formulations.

Ethanol Soluble [2] [3] Component of the recommended 50:50 (v/v) Ethanol:Water

diluent for HPLC analysis [4].

Methanol Slightly soluble [1] Can be used for preparing analytical standards [3].

DMSO Slightly to soluble (100 Useful for preparing high-concentration stock solutions for in
mg/mL) [1] [5] vitro biological assays [5].

Acetone Soluble [2] Used in extraction processes for analytical methods [3].

Chloroform  Soluble [2] Note: Modern green analytical methods seek to replace this

with safer solvents like ethanol [4].

Benzene Very slightly soluble [2] Limited utility.
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For HPLC analysis, a diluent of ethanol and water (50:50, v/v) has been successfully demonstrated to

ensure solubility and compatibility with the mobile phase [4].

RP-HPLC Analytical Method

For the quantitative analysis of domiphen bromide, a reversed-phase HPL.C method has been developed and

validated according to ICH guidelines. Here is a detailed protocol [4]:

e 1. Instrumentation and Column

o System: Standard HPLC system with a diode array detector (DAD).
o Column: Inertsil ODS-3 (C18), 250 mm x 3.0 mm, 5 pm.

e 2. Mobile Phase and Chromatographic Conditions

o Composition: Acetonitrile and 0.0116 M perchloric acid (pH ~2.0) in a 70:30 (v/v) ratio.
o Flow Rate: 2.0 mL/min

o Injection Volume: 20 pL

o Column Temperature: 25 °C

o Detection Wavelength: 275 nm

o Run Time: < 6 minutes

¢ 3. Sample and Standard Preparation

o Use ethanol:water (50:50, viv) as the diluent.
o Prepare a stock solution of domiphen bromide at 1000 pg/mL and dilute serially to the desired
concentration range.

This method is robust, accurate, and precise for routine determination and stability assessment. The use of
perchloric acid helps suppress silanol interactions, improving peak shape [4]. The method's performance is

summarized below:

Validation Parameter Result Validation Parameter Result
Linearity Range 1.132 — 1000 pg/mL Accuracy 98.8 — 99.76%
Correlation Coefficient (r?) >0.999 Precision (RSD) <2%
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Validation Parameter Result Validation Parameter Result

LOD 0.373 pg/mL LOQ 1.132 pg/mL

Stability and Troubleshooting Guide

Domiphen bromide can degrade under various conditions. Forced degradation studies reveal the following

susceptibilities [4]:
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Based on this stability profile, here are common experimental issues and solutions:

¢ 1. Problem: Poor peak shape or retention in HPL.C.

o Solution: Ensure the mobile phase contains acid (like perchloric acid) to suppress interactions
with residual silanols on the C18 column. Verify that the pH is ~2.0 [4].

e 2. Problem: Precipitation of the analyte in solution.

o Solution: Use a water-miscible organic solvent like ethanol or DMSO for stock solutions, then
dilute with aqueous buffer. Avoid using pure water at low temperatures due to reduced solubility

[2] [5].
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¢ 3. Problem: Inconsistent biological activity or analytical results due to degradation.

o Solution:

= Avoid high-pH conditions whenever possible.

= Protect solutions from strong light.

= For short-term storage (<24 hours), solutions can be kept at room temperature. For
longer stability (<48 hours), refrigerate at 4°C [4].

= Be aware that under oxidative stress, a novel degradant (p-bromodomiphen) can form,
which has been reported to possess comparable or even better antimicrobial activity than
the parent compound [6].

¢ 4. Problem: Incompatibility with other formulation components.

o Solution: Remember that domiphen bromide is a cationic surfactant and is incompatible
with anionic compounds like soap [2].

Frequently Asked Questions

Q1: What are the primary biological activities of domiphen bromide? Domiphen bromide is a
quaternary ammonium compound with broad-spectrum antibacterial and antifungal activity. It also acts as
a potent inhibitor of the hERG potassium channel (IC50 = 9 nM), which is an important consideration for

assessing potential cardiotoxicity [1] [5].

Q2: Can domiphen bromide be used as a phase-transfer catalyst? Yes, beyond its antimicrobial uses,
domiphen bromide is employed as a phase-transfer catalyst in synthetic chemistry due to its quaternary

ammonium structure and surfactant properties [1].

Q3: Are there greener alternatives to traditional solvents for domiphen bromide analysis? Yes. Modern
method development emphasizes green chemistry. The ethanol-water diluent and mobile phases without
chloroform, as described in the HPLC method above, are examples of more environmentally friendly

alternatives [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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